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Introduction

Bemetizide is a diuretic medication belonging to the thiazide class of drugs. Chemically, it is a
benzothiadiazine derivative. Thiazide diuretics are primarily used in the management of
hypertension and edema by promoting the excretion of salt and water from the kidneys. This
technical guide provides a comprehensive overview of the chemical structure, physicochemical
properties, mechanism of action, and available data on the effects of Bemetizide.

Chemical Structure and Identification

Bemetizide is chemically known as 6-chloro-3-(1-phenylethyl)-3,4-dihydro-2H-1,2,4-
benzothiadiazine-7-sulfonamide 1,1-dioxide[1].
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Image of the chemical structure of Bemetizide
Table 1: Chemical Identifiers for Bemetizide
Identifier Value

6-chloro-1,1-dioxo-3-(1-phenylethyl)-3,4-
IUPAC Name dihydro-2H-1A®%,2,4-benzothiadiazine-7-

sulfonamide[1]

CAS Number 1824-52-8[1]
Molecular Formula C15H16CIN304S2[1]
Molecular Weight 401.9 g/mol [1]

CC(C1=CC=CC=C1)C2NC3=CC(=C(C=C3S(=
0)(=0)N2)S(=0)(=O)N)Cl

SMILES

Physicochemical Properties

While extensive experimental data for Bemetizide's physicochemical properties are not readily
available in the public domain, some predicted and limited experimental values have been
reported.

Table 2: Physicochemical Properties of Bemetizide
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Property Value Source

Melting Point 223-226 °C Predicted
Boiling Point 623.3 °C at 760 mmHg Predicted
Density 1.481 g/cm3 Predicted

- DMSO (Slightly), Methanol _
Water Solubility ] ) Experimental
(Slightly, Sonicated)

pKa 8.62 Predicted

LogP 2.0 Predicted

Mechanism of Action

Bemetizide, as a thiazide diuretic, exerts its primary effect on the kidneys, specifically at the
distal convoluted tubule (DCT). The principal mechanism of action is the inhibition of the
sodium-chloride (Na*/Cl~) cotransporter (NCC), also known as the thiazide-sensitive

cotransporter.

By blocking the NCC, Bemetizide prevents the reabsorption of sodium and chloride ions from
the tubular fluid back into the bloodstream. This leads to an increase in the concentration of
these ions in the tubular fluid, which in turn osmotically draws more water into the tubule. The
overall effect is an increased excretion of sodium, chloride, and water from the body, leading to
a diuretic effect. This reduction in extracellular fluid volume contributes to its antihypertensive
effect.

The increased delivery of sodium to the collecting duct can also lead to an increased exchange
of sodium for potassium ions, potentially resulting in hypokalemia (low potassium levels).
Bemetizide has also been observed to be associated with magnesiuria (increased magnesium
excretion), while its effect on calcium excretion is insignificant[2].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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